Cas no 97294-78-5 (1-(3,5-dimethoxyphenyl)ethan-1-amine)

1-(3,5-dimethoxyphenyl)ethan-1-amine structure
97294-78-5 structure
Product Name:1-(3,5-dimethoxyphenyl)ethan-1-amine
CAS No:97294-78-5
MF:C10H15NO2
MW:181.231602907181
MDL:MFCD16660443
CID:836529
PubChem ID:13510255
Update Time:2023-11-28

1-(3,5-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3,5-dimethoxy-a-methyl-
    • (R)-1-(3,5-diMethoxyphenyl)ethanaMine
    • 1-(3,5-dimethoxyphenyl)ethanamine
    • FT-0656830
    • 1-(3,5-Dimethoxyphenyl)ethylamine
    • SCHEMBL1747998
    • EN300-1839074
    • Benzenemethanamine, 3,5-dimethoxy-alpha-methyl-, (S)- (9CI)
    • AS-75619
    • N10957
    • BVAAZZHQLIEDTA-UHFFFAOYSA-N
    • CS-0187792
    • MFCD16660443
    • 97294-78-5
    • FT-0658927
    • 1-(3,5-dimethoxyphenyl)ethan-1-amine
    • AKOS017343124
    • 3,5-Dimethoxy-α-methylbenzenemethanamine (ACI)
    • MDL: MFCD16660443
    • Inchi: 1S/C10H15NO2/c1-7(11)8-4-9(12-2)6-10(5-8)13-3/h4-7H,11H2,1-3H3
    • InChI Key: BVAAZZHQLIEDTA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C)N)C=C(OC)C=1

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 285.3±35.0 °C at 760 mmHg
  • Flash Point: 137.3±33.2 °C
  • Refractive Index: 1.515
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3,5-dimethoxyphenyl)ethan-1-amine Security Information

1-(3,5-dimethoxyphenyl)ethan-1-amine Pricemore >>

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1-(3,5-dimethoxyphenyl)ethan-1-amine Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of triazine derivatives as herbicides
, Japan, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Formic acid ,  Formamide Solvents: Formamide ;  20 h, 170 °C; 170 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt → reflux; 30 h, reflux; cooled
Reference
Preparation of piperazinylarylamines as 5-HT6 modulators
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium acetate ,  O-Methylhydroxylamine hydrochloride Solvents: Ethanol ,  Water ;  3 h, 70 °C
1.2 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  10 min, rt; 2.5 h, 70 °C; 70 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  rt; 1 h, 40 °C
Reference
Preparation of 5-benzylisoquinoline derivatives as ROCK kinase for the treatment of cardiovascular diseases
, France, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Hydrochloric acid
Reference
Synthesis and activity of 5-(aminomethyl)-1,3-cyclohexanediones: enolic analogs of γ-aminobutyric acid
Mann, Andre; Humblet, Christine; Chambon, Jean Pierre; Schlichter, Remy; Desarmenien, Michel; et al, Journal of Medicinal Chemistry, 1985, 28(10), 1440-6

1-(3,5-dimethoxyphenyl)ethan-1-amine Raw materials

1-(3,5-dimethoxyphenyl)ethan-1-amine Preparation Products

1-(3,5-dimethoxyphenyl)ethan-1-amine Related Literature

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